Cas no 1002-36-4 (2-Heptyn-1-ol)

2-Heptyn-1-ol structure

Product Name:2-Heptyn-1-ol

CAS No:1002-36-4

Molecular Formula:C₇H₁₂O

Molecular Weight:112.169582366943

MDL:MFCD00039541

CID:40485

PubChem ID:87570855

2-Heptyn-1-ol Properties

Names and Identifiers

- Hept-2-yn-1-ol
- 2-HEPTYN-1-OL
- 2-Heptynol
- 3-Butylpropargyl alcohol
- TIMTEC-BB SBB008796
- 2-Heptyn-1-ol 97%
- 2-Heptyn-1-ol,97%
- OGDYROFIIXDTQK-UHFFFAOYSA-N
- 2-heptyne-1-ol
- 2- Heptyn-1-ol
- PubChem13065
- HOCH2C=C(CH2)3CH3
- SBB008796
- FCH1116187
- FS011353
- AX8075368
- ST2419403
- V0602
- A800077
- InChI=1/C7H12O/c1-2-3-4-5-6-7-8/h8H,2-4,7H2,1H
- MFCD00039541
- DTXSID10905254
- 1002-36-4
- FT-0612488
- FS-4400
- 2-Heptyn-1-ol, 97%
- D90877
- J-000070
- H0456
- NS00124022
- SCHEMBL329261
- AKOS015837603
- 2-Heptyn-1-ol
- 2-heptynol
- 2-Heptynol; 3-Butylpropargyl Alcohol
- hept-2-yn-1-ol
- +Expand
- MDL： MFCD00039541
- InChIKey： OGDYROFIIXDTQK-UHFFFAOYSA-N
- Inchi： 1S/C7H12O/c1-2-3-4-5-6-7-8/h8H,2-4,7H2,1H3
- SMILES： OCC#CCCCC
- BRN： 1739001

Computed Properties

Exact Mass: 112.08900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 112.089
Heavy Atom Count: 8
Complexity: 93.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 20.2

Experimental Properties

LogP: 1.17230
PSA: 20.23000
Refractive Index: n20/D 1.455(lit.)
Boiling Point: 114°C/50mmHg(lit.)
Melting Point: -35.25°C (estimate)
Flash Point: Fahrenheit: 172.4 ° f
Celsius: 78 ° c
Color/Form: Not determined.
Solubility: Not determined
Density: 0.880 g/mL at 25 °C(lit.)

2-Heptyn-1-ol Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26;S37/39
Safety Instruction： S37/39-S26
Risk Phrases：R22; R36/37/38
Dangerous goods sign： Xn
Hazardous Material transportation number：1987
Hazard Statement： H334
Warning Statement： P261-P342 + P311
Prompt：warning
Risk Phrases： 43
Signal Word：Danger

2-Heptyn-1-ol Customs Data

HS CODE：2905290000
Customs Data：

China Customs Code:
2905290000

Overview:

2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Heptyn-1-ol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0001P6-1g	Hept-2-yn-1-ol	1002-36-4	98%(GC)	1g	$39.00	2024-04-18
A2B Chem LLC	AA01402-1g	Hept-2-yn-1-ol	1002-36-4	98%(GC)	1g	$23.00	2024-04-20
Aaron	AR0001XI-1g	Hept-2-yn-1-ol	1002-36-4	98%	1g	$12.00	2024-05-20
abcr	AB125807-1 g	2-Heptyn-1-ol; 97%	1002-36-4		1g	€44.20	2022-06-12
Ambeed	A782252-1g	Hept-2-yn-1-ol	1002-36-4	98%	1g	$17.0
eNovation Chemicals LLC	D112894-1g	2-HEPTYN-1-OL	1002-36-4	97%	1g	$200	2022-10-16
Fluorochem	144505-25g	2-Heptyn-1-ol	1002-36-4	95%	25g	￡129.00	2022-02-28
Oakwood	144505-1g	2-Heptyn-1-ol	1002-36-4	97%	1g	$15.00	2024-07-19
TRC	H998578-50mg	2-Heptyn-1-ol	1002-36-4		50mg	$ 58.00	2023-09-07
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A14959-1g	2-Heptyn-1-ol, 97%	1002-36-4	97%	1g	￥505.00	2023-03-16

2-Heptyn-1-ol Suppliers

Shanghai Titan Scientific Co., Ltd.

Audited Supplier

(CAS:1002-36-4)

MR./MRS.:TAN SUO PING TAI

Phone:18365033617

Email:zhangsn@titansci.com

2-Heptyn-1-ol Related Literature

1. Iridium-catalyzed regioselective hydrosilylation of internal alkynes facilitated by directing and steric effects

Weiwei Gao,Huan Ding,Tian Yu,Zhen Wang,Shengtao Ding Org. Biomol. Chem. 2021 19 6216
2. Total synthesis of desacetylumuravumbolide, umuravumbolide and their biological evaluation

Gowravaram Sabitha,Dodda Vasudeva Reddy,Singam Siva Sankara Reddy,Jhillu. S. Yadav,C. Ganesh Kumar,Pombala Sujitha RSC Adv. 2012 2 7241
3. Sequential homobimetallic catalysis: an unprecedented tandem Pd(0)-catalysed deprotection – Pd(ii)-catalysed heterocyclisation reaction leading to benzofurans

Bartolo Gabriele,Raffaella Mancuso,Giuseppe Salerno,Lucia Veltri Chem. Commun. 2005 271
4. Toxicity of propargylic alcohols on green alga—Pseudokirchneriella subcapitata

Chung Yuan Chen,Kwan-Liang Kuo,Je-Wei Fan J. Environ. Monit. 2012 14 181
5. A recoverable Pd nanocatalyst for selective semi-hydrogenation of alkynes: hydrogenation of benzyl-propargylamines as a challenging model

Paula M. Uberman,Natalia J. S. Costa,Karine Philippot,Rafaela C. Carmona,Alcindo A. Dos Santos,Liane M. Rossi Green Chem. 2014 16 4566
6. Copper catalysis for highly selective aerobic oxidation of alcohols to aldehydes/ketones

Di Zhai,Shengming Ma Org. Chem. Front. 2019 6 3101
7. A versatile strategy for appending a single functional group to a multifunctional host through host–guest covalent-capture

Jean-No?l Rebilly,Assia Hessani,Benoit Colasson,Olivia Reinaud Org. Biomol. Chem. 2014 12 7780
8. Synthesis, characterisation and chiroptical properties of ‘click’able polyisocyanopeptides

Erik Schwartz,Heather J. Kitto,René de Gelder,Roeland J. M. Nolte,Alan E. Rowan,Jeroen J. L. M. Cornelissen J. Mater. Chem. 2007 17 1876

Related Categories

1002-36-4 (2-Heptyn-1-ol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1002-36-4)2-Heptyn-1-ol

Purity:99%

Quantity:25g

Price($):150.0